(S)-(-)-3-Benzyloxy-1,2-propanediol
(S)-(-)-3-Benzyloxy-1,2-propanediol
Brand Name:
Vulcanchem
CAS No.:
17325-85-8
VCID:
VC0054752
InChI:
InChI=1S/C10H14O3/c11-6-10(12)8-13-7-9-4-2-1-3-5-9/h1-5,10-12H,6-8H2/t10-/m0/s1
SMILES:
C1=CC=C(C=C1)COCC(CO)O
Molecular Formula:
C10H14O3
Molecular Weight:
182.22 g/mol
(S)-(-)-3-Benzyloxy-1,2-propanediol
CAS No.: 17325-85-8
Reference Standards
VCID: VC0054752
Molecular Formula: C10H14O3
Molecular Weight: 182.22 g/mol
| CAS No. | 17325-85-8 |
|---|---|
| Product Name | (S)-(-)-3-Benzyloxy-1,2-propanediol |
| Molecular Formula | C10H14O3 |
| Molecular Weight | 182.22 g/mol |
| IUPAC Name | (2S)-3-phenylmethoxypropane-1,2-diol |
| Standard InChI | InChI=1S/C10H14O3/c11-6-10(12)8-13-7-9-4-2-1-3-5-9/h1-5,10-12H,6-8H2/t10-/m0/s1 |
| Standard InChIKey | LWCIBYRXSHRIAP-JTQLQIEISA-N |
| Isomeric SMILES | C1=CC=C(C=C1)COC[C@H](CO)O |
| SMILES | C1=CC=C(C=C1)COCC(CO)O |
| Canonical SMILES | C1=CC=C(C=C1)COCC(CO)O |
| Synonyms | D-3-(Benzyloxy)-1,2-propanediol; (S)-3-(Phenylmethoxy)-1,2-propanediol; (-)-3-Benzyloxy-1,2-propanediol; (2S)-3-Benzyloxypropane-1,2-diol; (S)-1-O-Benzylglycerol; (S)-3-(Benzyloxy)-1,2-propanediol; 1-O-Benzyl-sn-glycerol; D-1-Benzylglycerol |
| PubChem Compound | 6950841 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume